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Compound of Interest

Compound Name: Tetravinylmethane

Cat. No.: B13736303

Essential Safety and Handling Guide for
Tetravinylmethane

Disclaimer: Tetravinylmethane (CoH12) is a non-commercial, highly reactive research
chemical.[1][2][3] No specific safety data sheet (SDS) or comprehensive toxicological data is
available. The following guidance is based on the inferred hazards from its chemical structure
as a volatile organic compound (VOC) with four strained and highly reactive vinyl groups. All
procedures must be conducted with extreme caution, in the smallest possible quantities, and
after a thorough, site-specific risk assessment approved by your institution's Environmental
Health & Safety (EHS) department.

Inferred Hazard Assessment

Due to the lack of specific data, the hazards of Tetravinylmethane are inferred from its
structure. The presence of four vinyl groups on a single quaternary carbon suggests high
reactivity, potential for explosive polymerization, and volatility.
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Hazard Category Inferred Risk Rationale & Precautions

Physical Hazards

The four vinyl groups are
prone to rapid, potentially
o ] explosive, and uncontrolled
Extreme Reactivity High o )
polymerization. This can be
initiated by heat, light, air

(oxygen), or impurities.

As a low molecular weight

hydrocarbon, it is expected to
Flammability High be volatile and flammable.

Vapors may form explosive

mixtures with air.

Strained molecules can be

sensitive to mechanical shock
Shock/Friction Sensitivity Unknown, Assumed High or friction, potentially initiating

decomposition or

polymerization.

Health Hazards

As a volatile organic
compound, inhalation is a
primary exposure route.
) o ) Similar VOCs can cause

Inhalation Toxicity Unknown, Assumed High ) o o
respiratory irritation, dizziness,
and central nervous system
effects.[4][5][6][7][8] Long-term

effects are unknown.
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Direct contact with volatile
organic compounds can cause
severe irritation, defatting of
Skin/Eye Irritation Unknown, Assumed High the skin, and potential
absorption.[9][10][11] Eye
contact could result in serious

damage.

There is no data on the long-

term health effects of
Carcinogenicity/Mutagenicity Unknown Tetravinylmethane. Many

reactive monomers are

suspected carcinogens.

Personal Protective Equipment (PPE) Plan

A multi-layered approach to PPE is mandatory. All operations must be conducted within a
certified chemical fume hood or a glovebox.
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Protection Type

Specification

Rationale

Hand Protection

Double Gloving: ¢ Inner Glove:
Nitrile « Outer Glove:
Laminated film (e.g., Silver
Shield®/4H®) or Butyl Rubber.

Provides protection against
incidental contact. Nitrile offers
dexterity, while the outer
laminated film or butyl rubber
provides superior resistance to
a wide range of reactive
organic chemicals. Always

inspect gloves before use.[11]

Eye/Face Protection

» Safety Goggles: Chemical
splash goggles (ANSI 287.1
certified). « Face Shield: Full-

face shield worn over safety

goggles.

Provides maximum protection
against splashes, vapors, and
unexpected reactions. The
fume hood sash should also

be kept as low as possible.

Body Protection

* Flame-Resistant (FR) Lab
Coat: Worn over natural fiber
clothing (e.g., cotton). «
Chemical-Resistant Apron:
Made of rubber or neoprene,

worn over the lab coat.

Protects against splashes and
fire hazards. Synthetic clothing
(e.g., polyester) should not be
worn as it can melt and fuse to

the skin in a fire.

Respiratory Protection

For operations outside of a
glovebox: « A properly fitted
Air-Purifying Respirator (APR)
with organic vapor (OV)
cartridges may be required
based on risk assessment. ¢ In
case of spills or ventilation
failure, a Self-Contained
Breathing Apparatus (SCBA) is

necessary.[8]

Protects against inhalation of
volatile vapors.[8] A respiratory
protection program, including
fit testing and medical

evaluation, is required.[8]

Operational and Disposal Plan

Pre-Operational Safety Checklist:

© 2025 BenchChem. All rights reserved. 4/9

Tech Support


https://westliberty.edu/health-and-safety/files/2010/02/Carbontetrachloride.pdf
https://ohse.ca/voc-exposure/
https://ohse.ca/voc-exposure/
https://ohse.ca/voc-exposure/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13736303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Ensure a certified chemical fume hood is operational.

« Verify the location and functionality of the nearest safety shower, eyewash station, and fire
extinguisher (Class B: for flammable liquids).

» Have spill control materials (absorbents, neutralizers for reactive chemicals) readily
available.

» Inform lab colleagues of the planned experiment. Never work alone.

Step-by-Step Handling Procedure:

o Don PPE: Follow the donning sequence outlined in the workflow diagram below.

 Inert Atmosphere: Handle Tetravinylmethane under an inert atmosphere (e.g., nitrogen or
argon) whenever possible to prevent contact with air.

e Quantity Control: Use the smallest possible quantity required for the experiment.

» Avoid Contamination: Ensure all glassware is scrupulously clean and dry. Avoid contact with
incompatible materials like strong oxidizers, acids, bases, or metals that could catalyze
polymerization.

o Temperature Control: Maintain low temperatures to reduce volatility and reactivity. Use an ice
bath for storage and during reactions.

» Transfer: Use gastight syringes or cannulation techniques for transferring the liquid.

Disposal Plan: All waste containing Tetravinylmethane is considered highly reactive
hazardous waste.

e Quenching Reaction Mixtures: Any reaction mixture containing Tetravinylmethane must be
carefully and completely quenched as part of the experimental procedure before it is
collected for waste disposal.[12] Contact your EHS office for guidance on appropriate
guenching agents and procedures.

o Waste Collection: Collect all qguenched materials and contaminated items (gloves, absorbent
pads, glassware) in a designated, properly labeled hazardous waste container.[12][13]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b13736303?utm_src=pdf-body
https://www.benchchem.com/product/b13736303?utm_src=pdf-body
https://www.benchchem.com/product/b13736303?utm_src=pdf-body
https://ehrs.upenn.edu/health-safety/regulated-waste/chemical-waste/disposal-highly-reactive-reagents
https://ehrs.upenn.edu/health-safety/regulated-waste/chemical-waste/disposal-highly-reactive-reagents
https://emsllcusa.com/chemical-waste-management-for-laboratories/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13736303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Labeling: The waste container must be clearly labeled with a hazardous waste tag that lists
all constituents of the quenched mixture.[12][13]

» Unused Material: Do not attempt to quench pure, unwanted Tetravinylmethane.[12] It
should be disposed of in its original or a secure container through your institution's
hazardous waste program.[14] Clearly label it as "Extremely Reactive."

o Empty Containers: Do not attempt to rinse empty containers. The residual material should be
managed by EHS as hazardous waste.[12]

Mandatory Visualizations
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PPE Donning Sequence

1. Don Inner Gloves
(Nitrile)

l

2. Don Lab Coat
(Flame-Resistant)

l

3. Don Chemical Apron

l

4. Don Safety Goggles

l

5. Don Face Shield

'

6. Don Outer Gloves
(Laminated Film/Butyl)

PPE Doffing Sequence (Contaminated)

1. Remove Outer Gloves
(Turn Inside Out)

i

2. Remove Chemical Apron

'

3. Remove Face Shield

'

4. Remove Lab Coat
(Turn Inside Out)

'

5. Remove Safety Goggles

'

6. Remove Inner Gloves
(Turn Inside Out)

i

7. Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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